Cas no 2548984-70-7 (5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one)
5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 5-Fluoro-2-[4-[(1-methyl-1H-pyrazol-5-yl)carbonyl]-1-piperazinyl]-6-phenyl-4(3H)-pyrimidinone
- 2548984-70-7
- 5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one
-
- Inchi: 1S/C19H19FN6O2/c1-24-14(7-8-21-24)18(28)25-9-11-26(12-10-25)19-22-16(15(20)17(27)23-19)13-5-3-2-4-6-13/h2-8,15H,9-12H2,1H3
- InChI Key: WJKLYKRZJKHOHW-UHFFFAOYSA-N
- SMILES: FC1C(N=C(N=C1C1C=CC=CC=1)N1CCN(C(C2=CC=NN2C)=O)CC1)=O
Computed Properties
- Exact Mass: 382.15535203g/mol
- Monoisotopic Mass: 382.15535203g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 3
- Complexity: 682
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 83.2Ų
Experimental Properties
- Density: 1.43±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 576.3±60.0 °C(Predicted)
- pka: 8.27±0.50(Predicted)
5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6783-8567-2μmol |
5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one |
2548984-70-7 | 2μmol |
$57.0 | 2023-09-07 | ||
| Life Chemicals | F6783-8567-5μmol |
5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one |
2548984-70-7 | 5μmol |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6783-8567-10μmol |
5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one |
2548984-70-7 | 10μmol |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6783-8567-20μmol |
5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one |
2548984-70-7 | 20μmol |
$79.0 | 2023-09-07 | ||
| Life Chemicals | F6783-8567-1mg |
5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one |
2548984-70-7 | 1mg |
$54.0 | 2023-09-07 | ||
| Life Chemicals | F6783-8567-2mg |
5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one |
2548984-70-7 | 2mg |
$59.0 | 2023-09-07 | ||
| Life Chemicals | F6783-8567-3mg |
5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one |
2548984-70-7 | 3mg |
$63.0 | 2023-09-07 | ||
| Life Chemicals | F6783-8567-4mg |
5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one |
2548984-70-7 | 4mg |
$66.0 | 2023-09-07 | ||
| Life Chemicals | F6783-8567-5mg |
5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one |
2548984-70-7 | 5mg |
$69.0 | 2023-09-07 | ||
| Life Chemicals | F6783-8567-10mg |
5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one |
2548984-70-7 | 10mg |
$79.0 | 2023-09-07 |
5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one
Introduction to 5-Fluoro-2-[4-(1-Methyl-1H-Pyrazole-5-Carbonyl)Piperazin-1-Yl]-6-Phenyl-3,4-Dihydropyrimidin-4-One (CAS No. 2548984-70-7)
5-Fluoro-2-[4-(1-Methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one (CAS No. 2548984-70-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of dihydropyrimidinones and is characterized by its unique structural features, including a fluorine atom, a piperazine ring, and a phenyl group. These structural elements contribute to its potential therapeutic applications and biological activities.
The fluorine atom in the compound enhances its lipophilicity and metabolic stability, which are crucial for improving drug efficacy and reducing side effects. The piperazine ring provides flexibility and allows for interactions with various biological targets, while the phenyl group adds aromaticity and contributes to the compound's overall stability and binding affinity.
Recent studies have shown that 5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one exhibits potent anti-inflammatory and anti-cancer properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound effectively inhibited the activity of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are often dysregulated in cancer cells. The inhibition of CDKs by this compound led to cell cycle arrest and apoptosis in various cancer cell lines, suggesting its potential as an anticancer agent.
Moreover, the compound has been evaluated for its anti-inflammatory effects. In a murine model of inflammatory bowel disease (IBD), 5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one significantly reduced inflammation markers such as TNF-alpha and IL-6. These findings indicate that the compound may have therapeutic potential in treating inflammatory diseases.
The pharmacokinetic properties of 5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one have also been investigated. Studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in preclinical studies, which is a crucial factor for its potential clinical use.
In terms of synthetic methods, 5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one can be synthesized through a multi-step process involving the coupling of appropriate intermediates. The synthesis typically involves the formation of the piperazine ring followed by the introduction of the fluorine atom and the phenyl group. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, which is essential for its large-scale production and clinical trials.
The safety profile of 5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yL)-6 phenyl 3 4 dihydropyrimidin 4 one has been extensively studied in preclinical models. Toxicity studies have shown that it is well-tolerated at therapeutic doses with minimal side effects. This favorable safety profile supports its further evaluation in clinical trials.
In conclusion, 5-fluoro 2 [4 (1 methyl 1H pyrazole 5 carbonyl) piperazin 1 yl] 6 phenyl 3 4 dihydropyrimidin 4 one (CAS No. 2548984 70 7) represents a promising candidate for the development of novel therapeutic agents targeting cancer and inflammatory diseases. Its unique chemical structure, potent biological activities, favorable pharmacokinetic properties, and good safety profile make it an attractive molecule for further research and development.
2548984-70-7 (5-fluoro-2-[4-(1-methyl-1H-pyrazole-5-carbonyl)piperazin-1-yl]-6-phenyl-3,4-dihydropyrimidin-4-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)